Biodegradable supramolecular micelles via host–guest interaction of cyclodextrin-terminated polypeptides and adamantane-terminated polycaprolactones†
Chemical Communications Pub Date: 2021-08-19 DOI: 10.1039/D1CC03372G
Abstract
Biodegradable supramolecular micelles were prepared exploiting the host–guest interaction of cyclodextrin and adamantane. Cyclodextrin-initiated polypeptides acted as the hydrophilic corona, whereas adamantane-terminated polycaprolactones served as the hydrophobic core.
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